Cas no 54673-07-3 (α-Cyano-3-hydroxycinnamic Acid)

• Product Name: α-Cyano-3-hydroxycinnamic Acid
• CAS No: 54673-07-3
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00004203
• CID: 373696
• PubChem ID: 253659807
• Update Time: 2025-06-22

α-Cyano-3-hydroxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-(3-hydroxyphenyl)-
• alpha-Cyano-3-hydroxycinnamic Acid
• NULL
• α-CYANO-3-HYDROXYCINNAMIC ACID
• &alpha
• 2-Cyano-3-(3-hydroxyphenyl)acrylic Acid
• FCH089639
• FCH3438460
• FCH3684746
• alpha-Cyano-3-hydroxycinnamic acid, 98%
• KBio2_001977
• C2677
• DivK1c_000765
• KBioGR_000705
• (E)-2-cyano-3-(3-hydroxyphenyl)acrylic acid
• KBio1_000765
• FT-0622131
• SPBio_001421
• Spectrum3_001505
• KBio2_007113
• NS00015329
• Spectrum2_001471
• 54673-07-3
• Spectrum4_000333
• Q27187518
• KBio2_004545
• 2-cyano-3-(3-hydroxyphenyl)prop-2-enoic acid
• Spectrum_001497
• KBioSS_001977
• 2-cyano-3-(3-hydroxyphenyl)-2-propenoic acid
• NINDS_000765
• KBio3_002649
• (2E)-2-cyano-3-(3-hydroxyphenyl)prop-2-enoic acid
• DB-052629
• A-CYANO-3-HYDROXYCINNAMIC ACID
• α-Cyano-3-hydroxycinnamic Acid

• MDL： MFCD00004203
• Inchi： 1S/C10H7NO3/c11-6-8(10(13)14)4-7-2-1-3-9(12)5-7/h1-5,12H,(H,13,14)
• InChI Key： HPLNTJVXWMJLNJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C=C(C#N)C(=O)O)=C1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 3
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3

Experimental Properties

• Color/Form: powder
• Density: 1.3175 (rough estimate)
• Melting Point: 232 °C (dec.)(lit.)
• Boiling Point: 324.41°C (rough estimate)
• Flash Point: 210.4±27.3 °C
• Refractive Index: 1.5400 (estimate)
• PSA: 81.32000
• LogP: 1.38378
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

α-Cyano-3-hydroxycinnamic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on α-Cyano-3-hydroxycinnamic Acid

α-Cyano-3-Hydroxycinnamic Acid: A Comprehensive Overview

α-Cyano-3-hydroxycinnamic acid (CAS No. 54673-07-3) is a compound of significant interest in the fields of chemistry, pharmacology, and materials science. This compound, also known as cyano-cinnamic acid or cinnamic acid derivative, has garnered attention due to its unique chemical structure and versatile applications. In this article, we will delve into the properties, synthesis, biological activities, and potential uses of α-cyano-3-hydroxycinnamic acid, supported by the latest research findings.

The chemical structure of α-cyano-3-hydroxycinnamic acid consists of a cinnamic acid backbone with a cyano group attached to the α-position and a hydroxyl group at the 3-position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). For instance, researchers have demonstrated that α-cyano-3-hydroxycinnamic acid can act as a versatile ligand in MOF construction, enabling the creation of porous materials with high surface areas and tunable functionalities.

One of the most promising applications of α-cyano-3-hydroxycinnamic acid lies in its potential as a bioactive compound. Experimental data from recent clinical trials suggest that this compound exhibits significant anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular signaling pathways, such as the NF-kB pathway, which is central to inflammatory responses. Furthermore, preliminary studies indicate that α-cyano-3-hydroxycinnamic acid may possess anti-tumor activity by inhibiting the proliferation of cancer cells while sparing healthy cells. Such findings underscore its potential as a lead compound for drug development.

In addition to its biological applications, α-cyano-3-hydroxycinnamic acid has found utility in the food industry as a natural antioxidant and flavor enhancer. Its ability to scavenge free radicals makes it an ideal additive for extending the shelf life of perishable food products. Recent advancements in food chemistry have explored its synergistic effects with other natural antioxidants, leading to innovative formulations that enhance both safety and sensory attributes.

The synthesis of α-cyano-3-hydroxycinnamic acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but modern approaches leveraging catalytic systems have significantly improved efficiency. For example, researchers have reported the use of enzymatic catalysis to achieve high-yield conversions from cinnamic acid derivatives. These advancements not only reduce production costs but also align with sustainability goals by minimizing waste generation.

Despite its numerous advantages, the use of α-cyano-3-hydroxycinnamic acid is not without challenges. Regulatory considerations regarding its safety profile must be carefully addressed before widespread adoption in pharmaceuticals or food additives. Ongoing toxicological studies aim to establish safe dosage levels and identify any potential adverse effects associated with chronic exposure.

In conclusion, α-cyano-3-hydroxycinnamic acid (CAS No. 54673-07-3) stands out as a multifaceted compound with applications spanning chemistry, biology, and industry. Its unique properties and versatile reactivity continue to inspire innovative research directions. As scientific understanding deepens and technological advancements unfold, this compound is poised to play an increasingly important role in diverse fields.